2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile
Overview
Description
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile (2M3TD) is an organic compound with a wide range of applications in the field of science and technology. It has been used in various scientific research applications, such as in the synthesis of new compounds, in the development of new catalysts and in the production of pharmaceuticals. 2M3TD is also used in the biochemical and physiological effects of drugs and other compounds. This article will provide an overview of the synthesis method of 2M3TD, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its future directions.
Scientific Research Applications
2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile has a wide range of applications in the field of science and technology. It has been used in the synthesis of new compounds, in the development of new catalysts, and in the production of pharmaceuticals. It has also been used in the biochemical and physiological effects of drugs and other compounds. 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile has been used in the study of the structure and function of proteins, in the study of the mode of action of drugs, and in the study of the metabolism of drugs. 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile has also been used in the study of the mechanism of action of enzymes, in the study of the effects of drugs on the central nervous system, and in the study of the effects of drugs on the cardiovascular system.
Mechanism of Action
The mechanism of action of 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile is not completely understood. However, it is believed that it works by binding to specific sites on proteins and enzymes, which then alters their activity and structure. This binding can either activate or inhibit the activity of the proteins and enzymes, depending on the concentration of 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile present.
Biochemical and Physiological Effects
2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile has been used in the study of the biochemical and physiological effects of drugs and other compounds. It has been used to study the effects of drugs on the central nervous system, the cardiovascular system, and the metabolism of drugs. It has also been used to study the effects of drugs on the structure and function of proteins, and the mode of action of drugs.
Advantages and Limitations for Lab Experiments
2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile has several advantages for lab experiments. It is a relatively stable compound, and it can be synthesized easily and inexpensively. It is also non-toxic and has a low vapor pressure, which makes it safe to use in laboratory settings. However, it is a relatively expensive compound, and it is not very soluble in water, which can limit its use in some experiments.
Future Directions
There are several potential future directions for the use of 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile. It could be used in the development of new catalysts and in the study of the structure and function of proteins. It could also be used in the synthesis of new compounds and in the study of the mechanism of action of enzymes. It could also be used in the study of the metabolism of drugs and in the development of new pharmaceuticals. Finally, it could be used in the study of the effects of drugs on the central nervous system and the cardiovascular system.
Synthesis Methods
2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile is synthesized through a nucleophilic substitution reaction. This reaction involves the use of a nucleophile (a compound that is attracted to a positively charged center) to replace a leaving group (a group of atoms that can be removed from a molecule). In the case of 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile, a nucleophile such as an amine or an alcohol is used to replace the leaving group of a bromide or a chloride. The reaction is usually carried out in a solvent such as ethanol or methanol. The reaction is typically performed at room temperature and is often followed by a purification step, such as recrystallization or distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile involves the reaction of 2-methyl-3-bromo-propanenitrile with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2-methyl-3-bromo-propanenitrile", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: 2-methyl-3-bromo-propanenitrile is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Step 2: The reaction mixture is stirred at room temperature for several hours.", "Step 3: The product is purified by column chromatography to obtain 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile." ] } | |
CAS RN |
238088-32-9 |
Molecular Formula |
C10H18BNO2 |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
